Cas no 58597-76-5 (2,4,7,9-Cyclodecatetraene-1,6-dione)

2,4,7,9-Cyclodecatetraene-1,6-dione structure
58597-76-5 structure
Product Name:2,4,7,9-Cyclodecatetraene-1,6-dione
CAS No:58597-76-5
MF:C10H8O2
MW:160.169322967529
CID:341516
PubChem ID:71443443
Update Time:2025-04-19

2,4,7,9-Cyclodecatetraene-1,6-dione Chemical and Physical Properties

Names and Identifiers

    • 2,4,7,9-Cyclodecatetraene-1,6-dione
    • cyclodeca-2,4,7,9-tetraene-1,6-dione
    • 58597-76-5
    • DTXSID00852268
    • Inchi: 1S/C10H8O2/c11-9-5-1-2-6-10(12)8-4-3-7-9/h1-8H
    • InChI Key: YSZANYOMLSUPLE-UHFFFAOYSA-N
    • SMILES: O=C1C=CC=CC(C=CC=C1)=O

Computed Properties

  • Exact Mass: 160.05244
  • Monoisotopic Mass: 160.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 4
  • XLogP3: 1.6
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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